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Compound of Interest

Compound Name: 3-Quinolineboronic acid

Cat. No.: B126008 Get Quote

An In-Depth Technical Guide to the Physical Properties of 3-Quinolineboronic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of reagents is paramount for successful synthesis and

application. 3-Quinolineboronic acid (CAS Number: 191162-39-7) is a key building block in

medicinal chemistry, notably used in Suzuki-Miyaura cross-coupling reactions to synthesize a

variety of complex molecules, including potential inhibitors for HIV protease and TGF-β/activin

A signaling pathways. This guide provides a detailed overview of its core physical properties,

the experimental methods for their determination, and a visualization of its synthesis workflow.

Physical Properties
The physical characteristics of 3-Quinolineboronic acid have been reported by various

suppliers and in chemical literature. A summary of these properties is presented below.
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Property Value Source(s)

Appearance

Solid; White, light pink, orange

to light brown, or light yellow to

dark green powder/crystal.

[1][2]

Melting Point 191-196 °C

Note: A range of 148-155 °C

has also been reported.
[3]

Molecular Formula C₉H₈BNO₂

Molecular Weight 172.98 g/mol

Experimental Protocols
The determination of the physical properties of a chemical compound like 3-Quinolineboronic
acid follows standardized laboratory procedures to ensure accuracy and reproducibility.

Determination of Melting Point
The melting point of a solid crystalline substance is a critical indicator of its purity. The most

common laboratory method is the capillary melting point technique.

Methodology:

Sample Preparation: A small, dry sample of 3-Quinolineboronic acid is finely crushed into a

powder. This powder is then packed into a thin-walled capillary tube, sealed at one end, to a

height of 2-3 mm.

Apparatus: A melting point apparatus (e.g., a Büchi M-560 or a Thomas-Hoover Uni-Melt) is

used. The apparatus consists of a heating block, a thermometer or temperature sensor, and

a viewing lens or camera.

Measurement: The capillary tube is placed in the heating block. The temperature is

increased rapidly to about 15-20 °C below the expected melting point and then slowed to a

rate of 1-2 °C per minute to ensure thermal equilibrium.
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Observation: The sample is observed through the viewing port. The melting range is

recorded from the temperature at which the first drop of liquid appears (the solid begins to

collapse and "sweat") to the temperature at which the entire sample becomes a clear liquid.

For pure crystalline solids, this range is typically narrow (0.5-2 °C). The range of 191-196 °C

reported for 3-Quinolineboronic acid is characteristic of many commercially available

reagents.

Determination of Appearance
The appearance of a chemical compound is its physical form, color, and texture as determined

by visual inspection.

Methodology:

Sample Preparation: A representative sample of 3-Quinolineboronic acid is placed on a

clean, dry, non-reactive surface, such as a watch glass.

Illumination: The sample is observed under controlled, full-spectrum lighting against both a

white and a black background to accurately assess its color and identify any discoloration or

impurities.

Observation: The observer records the physical state (e.g., crystalline solid, amorphous

powder), color (e.g., white, off-white, light pink), and texture (e.g., fine powder, granular).[1]

[2] The varied descriptions of 3-Quinolineboronic acid's appearance, from white to light

brown or even greenish powder, may reflect differences in purity, residual solvents, or the

presence of anhydrides, which can sometimes form with boronic acids.[1][2]

Logical and Experimental Visualizations
To provide further context for its application, the following section visualizes a common

experimental workflow for the synthesis of 3-Quinolineboronic acid.

Synthesis Workflow
3-Quinolineboronic acid can be synthesized from 3-bromoquinoline via a lithium-halogen

exchange followed by borylation.[1][4] The following diagram illustrates the key steps in this

chemical transformation.
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Starting Materials

Reaction Sequence

Workup & Purification

3-Bromoquinoline

1. Dissolve reactants in THF
under N₂ atmosphere

Triisopropyl borate Anhydrous THF

2. Cool to -78 °C

Lithiation Prep

3. Add n-Butyllithium dropwise
(Maintain temp for 2h)

Lithium-Halogen
Exchange

4. Warm to 0 °C

Borylation

5. Quench with 2M HCl

Reaction Stop

6. Neutralize (pH 7)
with 2M NaHCO₃

7. Extract with Ethyl Acetate

8. Dry, Concentrate &
Precipitate with Hexane

3-Quinolineboronic Acid
(White Solid)

Isolation

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Quinolineboronic acid from 3-bromoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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